Cas no 1370040-67-7 ((8-Chloroquinolin-3-yl)boronic acid)

(8-Chloroquinolin-3-yl)boronic acid structure
1370040-67-7 structure
Product Name:(8-Chloroquinolin-3-yl)boronic acid
CAS No:1370040-67-7
MF:C9H7BClNO2
MW:207.421381235123
MDL:MFCD22394309
CID:5462848
PubChem ID:119085257
Update Time:2023-08-28

(8-Chloroquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (8-Chloroquinolin-3-yl)boronic acid
    • starbld0014752
    • (8-Chloroquinolin-3-yl)boronicacid
    • (8-Chloro-3-quinolinyl)boronic acid
    • SB71416
    • Z1504680559
    • Boronic acid, B-(8-chloro-3-quinolinyl)-
    • MDL: MFCD22394309
    • Inchi: 1S/C9H7BClNO2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5,13-14H
    • InChI Key: DFMJICZJZCFADB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=CC(B(O)O)=CN=C21

Computed Properties

  • Exact Mass: 207.0258363 g/mol
  • Monoisotopic Mass: 207.0258363 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 207.42
  • Topological Polar Surface Area: 53.4

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 431.4±48.0 °C(Predicted)
  • pka: 6.68±0.30(Predicted)

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